Cas no 850253-53-1 ((R)-(+)-DM-SEGPHOS)

• Product Name: (R)-(+)-DM-SEGPHOS
• CAS No: 850253-53-1
• Molecular Formula: C₄₆H₄₄O₄P₂
• Molecular Weight: 722.786694526672
• MDL: MFCD09753008
• CID: 716810
• PubChem ID: 253659922

(R)-(+)-DM-SEGPHOS Properties

Names and Identifiers

• Phosphine,1,1'-(4R)-[4,4'-bi-1,3-benzodioxole]-5,5'-diylbis[1,1-bis(3,5-dimethylphenyl)-
• (R)-(+)-DM-SEGPHOS®
• (R)-(+)-DM-SEGPHOS(regR)
• (R)-(+)-DM-SEGPHOS(regR) (R)-(+)-DM-SEGPHOS®
• (R)-(+)-DM-SEGPHOS?
• (R)-(3,5-xylyl)2PC7H4O2C7H4O2P(3,5-xylyl)2
• (R)-(+)-5,5'-BIS[DI(3,5-XYLYL)PHOSPHINO]-4,4'-BI-1,3-BENZODIOXOLE (R)-(+)-DM-SEGPHOS
• (R)-(+)-5,5'-BIS[DI(3,5-XYLYL)PHOSPHINO]-4,4'-BI-1,3-BENZODIOXOLE, (R)-DM-SEGPHOS
• (R)-(+)-DM-SEGPHOS&reg
• (R)-DM-SEGPHOS(R)
• (R)-(+)-5,5'-Bis[di(3,5-xylyl)phosphino]-4,4'-bi-1,3-benzodioxole
• (R)-(+)-4,4'-Bis[di(3,5-xylyl)phosphino]-3,3'-bi(1,2-methylenedioxybenzene)
• (R)-DM-SEGPHOS
• 5,5'-bis(bis(3,5-dimethylphenyl)phosphanyl)-4,4'-bibenzo[d][1,3]dioxole
• (S)-DM-SEGPHOS
• XJJVPYMFHXMROQ-UHFFFAOYSA-N
• (S)-(-)-DM-SEGPHOS(regR)
• D4499
• D4498
• 4,4'-Bi[5-[bis(3,5-xylyl)phosphino]-1,3-benzodioxole]
• (S)-(-)-5,5'-Bis[di(3,5-xylyl)phosphino]-4,4'-bi-1,3-benzodioxole
• (R)-5,5'-Bis(bis(3,5-dim
• 1,1′-(4R)-[4,4′-Bi-1,3-benzodioxole]-5,5′-diylbis[1,1-bis(3,5-dimethylphenyl)phosphine (ACI)
• Phosphine, (4R)-[4,4′-bi-1,3-benzodioxole]-5,5′-diylbis[bis(3,5-dimethylphenyl)- (9CI)
• (R)-(+)-DM-SEGPHOS
• (R)-Xyl-segphos

• MDL： MFCD09753008
• InChIKey： XJJVPYMFHXMROQ-UHFFFAOYSA-N
• Inchi： 1S/C46H44O4P2/c1-27-13-28(2)18-35(17-27)51(36-19-29(3)14-30(4)20-36)41-11-9-39-45(49-25-47-39)43(41)44-42(12-10-40-46(44)50-26-48-40)52(37-21-31(5)15-32(6)22-37)38-23-33(7)16-34(8)24-38/h9-24H,25-26H2,1-8H3
• SMILES： O1COC2C1=CC=C(P(C1C=C(C)C=C(C)C=1)C1C=C(C)C=C(C)C=1)C=2C1C(P(C2C=C(C)C=C(C)C=2)C2C=C(C)C=C(C)C=2)=CC=C2C=1OCO2

Computed Properties

• Exact Mass: 722.27100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 7
• Heavy Atom Count: 52
• Complexity: 989
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 11.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 36.9

Experimental Properties

• LogP: 8.79460
• PSA: 64.10000
• Melting Point: 248°C(lit.)
• Color/Form: Not available
• Solubility: Not available
• Sensitiveness: Sensitive to light and air and humidity
• Optical Activity: [α]20/D +60, c = 0.1 in chloroform

Related Categories

• Catalysts and Inorganic Chemicals Catalysts
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives